Cas no 2171863-21-9 (2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylazetidin-3-yl}oxy)acetic acid
• CAS No: 2171863-21-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6520990
• PubChem ID: 165533367
• Update Time: 2025-07-24

2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylazetidin-3-yl}oxy)acetic acid
• EN300-1573203
• 2171863-21-9
• 2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]azetidin-3-yl}oxy)acetic acid

• Inchi： 1S/C26H30N2O6/c1-3-12-26(2,24(31)28-13-17(14-28)33-16-23(29)30)27-25(32)34-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,3,12-16H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： KIMGOCVXKXHTQU-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C(C(C)(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylazetidin-3-yl}oxy)acetic acid

Introduction to 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylazetidin-3-yl}oxy)acetic Acid (CAS No. 2171863-21-9)

2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylazetidin-3-yl}oxy)acetic acid, identified by its CAS number 2171863-21-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The molecular structure of 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylazetidin-3-yl}oxy)acetic acid incorporates several key features that are critical for its biological function. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a common protective group in peptide synthesis, suggests potential applications in the development of peptide mimetics or modified peptides. Additionally, the azetidine ring, a saturated heterocyclic compound, introduces rigidity to the molecular framework, which can influence the compound's binding affinity and selectivity towards biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in drug discovery. The unique combination of functional groups in 2-(1-(2-(9H-fluoren-9-ylmethoxycarbonyl)amino)-2-methylpentanoylazetidin-3-yl oxy)acetic acid positions it as a valuable candidate for further investigation. Studies have shown that molecules with similar structural motifs exhibit inhibitory effects on various enzymes and receptors, making them attractive for the treatment of inflammatory diseases, cancer, and neurological disorders.

In the context of contemporary research, this compound has been explored for its potential role in modulating biological pathways associated with disease progression. For instance, preliminary studies suggest that derivatives of this molecule may interact with specific protein targets involved in cell signaling pathways. Such interactions could lead to the development of novel therapeutic agents that offer improved efficacy and reduced side effects compared to existing treatments.

The synthesis of 2-(1-(2-(9H-fluoren-9-ylmethoxycarbonyl)amino)-2-methylpentanoylazetidin-3-yl oxy)acetic acid presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning and execution to ensure high yields and purity. Advanced synthetic techniques, such as multi-step organic synthesis and catalytic processes, are employed to construct the desired structure efficiently. The use of protecting groups like Fmoc is particularly crucial in ensuring regioselectivity during synthesis.

The pharmacological profile of this compound is an area of active investigation. Researchers are interested in elucidating its mechanism of action by studying its interactions with biological targets at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in understanding the binding modes of small molecules like this one. These studies provide insights into how the compound interacts with its target proteins or enzymes, which is essential for optimizing its therapeutic potential.

The potential applications of 2171863-21-9 extend beyond traditional pharmaceuticals. Its structural features make it a suitable candidate for use in drug delivery systems, where it can be incorporated into formulations designed to enhance bioavailability or targeted delivery to specific tissues or organs. Additionally, its role in chemical biology research cannot be overstated, as it serves as a valuable tool for studying complex biological processes and developing new diagnostic assays.

In conclusion, 2-(1-(2-(9H-fluoren-9-ylmethoxycarbonyl)amino)-2-methylpentanoylazetidin-3-yloxy)acetic acid (CAS No. 2171863219) represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activities make it a compelling candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.